N-{[(4-chlorophenyl)amino]carbonothioyl}-2-nitrobenzamide

• IUPAC Name: N-[(4-chlorophenyl)carbamothioyl]-2-nitrobenzamide
• InChI: InChI=1S/C14H10ClN3O3S/c15-9-5-7-10(8-6-9)16-14(22)17-13(19)11-3-1-2-4-12(11)18(20)21/h1-8H,(H2,16,17,19,22)
• InChI Key: QBUULMJMEMIBIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C14H10ClN3O3S
• Molecular Weight: 335.8 g/mol

Description

N-{[(4-chlorophenyl)amino]carbonothioyl}-2-nitrobenzamide, commonly known as NCTB, is a chemical compound that has recently gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of NCTB is not yet fully understood. However, studies have shown that NCTB inhibits the activity of certain enzymes involved in the regulation of cell growth and proliferation. This leads to the induction of apoptosis in cancer cells, which ultimately results in their death.
Biochemical and Physiological Effects:
NCTB has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the regulation of cell growth and proliferation. Additionally, NCTB has been found to induce the production of reactive oxygen species (ROS) in cancer cells, which can lead to their death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using NCTB in lab experiments is its relatively simple synthesis method. Additionally, NCTB has been found to be highly effective in inhibiting the growth of cancer cells, making it a promising candidate for the development of new cancer therapies. However, there are also some limitations to using NCTB in lab experiments. For example, the exact mechanism of action of NCTB is not yet fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are a number of future directions for research on NCTB. One area of research could focus on the development of new cancer therapies based on NCTB. Additionally, further studies could be carried out to better understand the mechanism of action of NCTB, which could lead to its optimization for use in lab experiments. Finally, research could be carried out to explore the potential applications of NCTB in other fields, such as drug development and agriculture.

Synthesis Methods

The synthesis of NCTB involves the reaction of 4-chloroaniline with carbon disulfide to form 4-chlorophenyl isothiocyanate, which is then reacted with 2-nitrobenzoyl chloride to yield NCTB. The process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

NCTB has been found to have potential applications in various fields of scientific research. One of the most promising areas of application is in the field of cancer research. Studies have shown that NCTB has the ability to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This makes NCTB a potential candidate for the development of new cancer therapies.